Cas no 1042599-99-4 (N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine
• CAS No: 1042599-99-4
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 5166403
• PubChem ID: 28620739
• Update Time: 2026-03-04

N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-ethanamine, N-cyclopentyl-
• N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine

• Inchi： 1S/C13H23N/c1-2-6-12(7-3-1)10-11-14-13-8-4-5-9-13/h6,13-14H,1-5,7-11H2
• InChI Key： DBVCIDQLIRGTSJ-UHFFFAOYSA-N
• SMILES： C1(CCNC2CCCC2)CCCCC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine

N-2-(Cyclohex-1-en-1-yl)ethylcyclopentanamine: A Comprehensive Overview

The compound with CAS No. 1042599-99-4, known as N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine, is a fascinating molecule that has garnered attention in both academic and industrial research circles. This compound is a derivative of cyclopentanamine, featuring a cyclohexene ring attached via an ethyl group to the nitrogen atom. Its structure combines the properties of amines and cyclic hydrocarbons, making it a versatile compound with potential applications in various fields.

Recent studies have highlighted the unique properties of N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine. Researchers have explored its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The compound's ability to form hydrogen bonds and its rigid structure make it an interesting candidate for studying molecular interactions and designing new drugs.

In terms of synthesis, N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine can be prepared through various methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making this compound more accessible for large-scale production.

The physical properties of N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical processes. Additionally, its stability under various conditions has been thoroughly investigated, ensuring its safety and reliability in industrial applications.

One of the most promising areas for this compound is its application in materials science. Researchers have explored its use as a precursor for advanced materials, such as polymers and composites, due to its ability to form strong intermolecular bonds. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance mechanical properties, making it a valuable addition to material development.

Furthermore, N-2-(cyclohex-1-en-1-yl)ethylcyclopentanamine has shown potential in catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop highly efficient catalysts for organic transformations. This opens up new possibilities in green chemistry and sustainable chemical processes.

In conclusion, CAS No. 1042599-99-N's compound, N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 1042599_ N-CAS No: 104259